Cas no 870197-09-4 (9,9-Bis(2-ethylhexyl)-N,N'-di-1-naphthalenyl-N,N'-diphenyl-9H-fluorene-2,7-diamine)

• Product Name: 9,9-Bis(2-ethylhexyl)-N,N'-di-1-naphthalenyl-N,N'-diphenyl-9H-fluorene-2,7-diamine
• CAS No: 870197-09-4
• MF: C₆₁H₆₄N₂
• MW: 825.174276351929
• CID: 4657923
• PubChem ID: 131862380
• Update Time: 2025-06-10

9,9-Bis(2-ethylhexyl)-N,N'-di-1-naphthalenyl-N,N'-diphenyl-9H-fluorene-2,7-diamine Chemical and Physical Properties

Names and Identifiers

• N2,N7 -Di(naphthalen-1-yl)-9,9-dioctyl-N2,N7 -diphenyl-9H -fluorene-2,7-diamine
• 9,9-Bis(2-ethylhexyl)-N,N'-di-1-naphthalenyl-N,N'-diphenyl-9H-fluorene-2,7-diamine
• DOFL-NPB
• 870197-09-4
• 9,9-Bis(2-ethylhexyl)-N2,N7-di(naphthalen-1-yl)-N2,N7-diphenyl-9H-fluorene-2,7-diamine

• Inchi： 1S/C61H64N2/c1-5-9-23-45(7-3)43-61(44-46(8-4)24-10-6-2)57-41-51(62(49-29-13-11-14-30-49)59-35-21-27-47-25-17-19-33-53(47)59)37-39-55(57)56-40-38-52(42-58(56)61)63(50-31-15-12-16-32-50)60-36-22-28-48-26-18-20-34-54(48)60/h11-22,25-42,45-46H,5-10,23-24,43-44H2,1-4H3
• InChI Key： LBLOWWXKMQNYBE-UHFFFAOYSA-N
• SMILES： C1(CC(CC)CCCC)(CC(CC)CCCC)C2=C(C=CC(N(C3=C4C(C=CC=C4)=CC=C3)C3=CC=CC=C3)=C2)C2=C1C=C(N(C1=C3C(C=CC=C3)=CC=C1)C1=CC=CC=C1)C=C2

Computed Properties

• Exact Mass: 824.50695005g/mol
• Monoisotopic Mass: 824.50695005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 63
• Rotatable Bond Count: 18
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 20.4
• Topological Polar Surface Area: 6.5Ų

Additional information on 9,9-Bis(2-ethylhexyl)-N,N'-di-1-naphthalenyl-N,N'-diphenyl-9H-fluorene-2,7-diamine

Introduction to 9,9-Bis(2-ethylhexyl)-N,N'-di-1-naphthalenenyl-N,N'-diphenyl-9H-fluorene-2,7-diamine (CAS No. 870197-09-4)

9,9-Bis(2-ethylhexyl)-N,N'-di-1-naphthalenyl-N,N'-diphenyl-9H-fluorene-2,7-diamine (CAS No. 870197-09-4) is a sophisticated organic compound that has garnered significant attention in the fields of materials science and organic electronics due to its unique properties and potential applications. This compound, often referred to as a fluorene-based diamine, is characterized by its complex molecular structure, which includes fluorene, naphthalene, and phenyl groups, as well as long alkyl chains. These structural features contribute to its exceptional electronic and optical properties, making it a valuable material for various advanced technological applications.

The fluorene core of the molecule provides a rigid and planar structure that facilitates efficient charge transport and energy transfer. The naphthalene and phenyl groups enhance the conjugation length, leading to improved electronic performance. The 2-ethylhexyl substituents on the fluorene core introduce solubility and processability, which are crucial for practical applications in solution-processable organic electronic devices.

Recent research has focused on the use of 9,9-Bis(2-ethylhexyl)-N,N'-di-1-naphthalenyl-N,N'-diphenyl-9H-fluorene-2,7-diamine in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (FETs). In OLEDs, this compound serves as an excellent hole transport material due to its high hole mobility and good thermal stability. Its ability to form stable films with excellent morphological properties makes it an ideal candidate for use in multilayer OLED structures.

In the context of OPVs, 9,9-Bis(2-ethylhexyl)-N,N'-di-1-naphthalenyl-N,N'-diphenyl-9H-fluorene-2,7-diamine has been explored as a donor material due to its strong absorption in the visible region and favorable energy levels. Studies have shown that when combined with suitable acceptor materials, such as fullerene derivatives or non-fullerene acceptors, this compound can achieve high power conversion efficiencies in OPV devices.

The use of this compound in FETs has also been investigated. Its high charge carrier mobility and good environmental stability make it a promising material for the development of high-performance organic FETs. Research has demonstrated that devices incorporating this diamine exhibit excellent electrical characteristics, including high on/off ratios and low threshold voltages.

Beyond these specific applications, 9,9-Bis(2-ethylhexyl)-N,N'-di-1-naphthalenyl-N,N'-diphenyl-9H-fluorene-2,7-diamine has also been studied for its potential in other advanced materials systems. For example, it has been used as a building block for the synthesis of more complex functional polymers and supramolecular assemblies. These materials can be tailored for specific applications by modifying the molecular structure or incorporating additional functional groups.

The synthesis of 9,9-Bis(2-ethylhexyl)-N,N'-di-1-naphthalenyl-N,N'-diphenyl-9H-fluorene-2,7-diamine typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. Common synthetic routes include palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution reactions. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, 9,9-Bis(2-ethylhexyl)-N,N'-di-1-naphthalenyl-N,N'-diphenyl-9H-fluorene-2,7-diamine (CAS No. 870197-09-4) is a highly versatile organic compound with a wide range of potential applications in advanced materials science and organic electronics. Its unique combination of structural features and physical properties makes it an attractive material for researchers and engineers working on next-generation electronic devices. As ongoing research continues to uncover new possibilities for this compound, its importance in the field is likely to grow even further.